Cas no 1361876-83-6 (2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361876-83-6
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928252
• Update Time: 2025-05-25

2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-9-1-2-10(11(15)5-9)8-3-7(4-12(18)19)13(16)17-6-8/h1-3,5-6H,4H2,(H2,16,17)(H,18,19)
• InChI Key： CMEIOTKDDWXUTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=C(C(CC(=O)O)=C1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.8
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic acid

2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic Acid: A Comprehensive Overview

The compound 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic acid (CAS No. 1361876-83-6) is a significant molecule in the field of organic chemistry, particularly in the realms of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and potential applications in drug development and pest control. In this article, we will delve into the structure, synthesis, properties, and recent advancements associated with this compound.

Structure and Synthesis: The molecule 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic acid consists of a pyridine ring substituted with an amino group at position 2, a 2,4-dichlorophenyl group at position 5, and an acetic acid moiety at position 3. This substitution pattern imparts unique electronic and steric properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions. Recent studies have explored more efficient synthetic routes using catalytic methods to enhance yield and purity.

Properties and Applications: The compound exhibits a high degree of stability under various conditions, making it suitable for diverse applications. Its amino group contributes to hydrogen bonding capabilities, while the dichlorophenyl group introduces hydrophobicity and electronic modulation. These properties make it an ideal candidate for use in pharmaceuticals as a potential drug lead. For instance, research has shown that this compound may act as a receptor antagonist or enzyme inhibitor in certain biological systems.

In the agrochemical sector, 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic acid has been investigated for its pesticidal properties. Its ability to disrupt insect hormone pathways makes it a promising candidate for developing eco-friendly pesticides. Recent studies have focused on optimizing its bioavailability and reducing potential environmental impacts.

Recent Research Findings: Cutting-edge research has shed light on the pharmacokinetics and toxicity profiles of this compound. Studies conducted using advanced computational models have revealed insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, preclinical trials have demonstrated its efficacy in inhibiting specific enzymes linked to chronic diseases such as cancer and neurodegenerative disorders.

Safety Considerations: While 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic acid shows great promise in various applications, safety assessments are crucial before its widespread use. Regulatory agencies require thorough toxicological evaluations to ensure that this compound meets safety standards for human health and environmental sustainability.

In conclusion, 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-acetic acid (CAS No. 1361876-83-6) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Ongoing research continues to unlock its full potential while addressing safety concerns. As advancements in synthetic methods and application studies progress, this compound is poised to play a pivotal role in future innovations across multiple industries.